(3-Methylbutyl)(2,4,4-trimethylpentan-2-yl)amine

• Molecular Formula: C13H29N
• Molecular Weight: 199.38 g/mol
• SMILES: CC(C)CCNC(C)(C)CC(C)(C)C
• InChI: InChI=1S/C13H29N/c1-11(2)8-9-14-13(6,7)10-12(3,4)5/h11,14H,8-10H2,1-7H3
• InChIKey: KZBGVNBKUZIKBH-UHFFFAOYSA-N

(3-Methylbutyl)(2,4,4-trimethylpentan-2-yl)amine (CAS 1154873-84-3): Procurement-Relevant Physicochemical Profile and Comparator Positioning

(3-Methylbutyl)(2,4,4-trimethylpentan-2-yl)amine, systematically named 2,4,4-trimethyl-N-(3-methylbutyl)-2-pentanamine (CAS 1154873-84-3), is a sterically hindered secondary aliphatic amine with molecular formula C₁₃H₂₉N and molecular weight 199.38 g/mol . The compound features a branched tert-octyl (2,4,4-trimethylpentan-2-yl) moiety paired with an isopentyl (3-methylbutyl) substituent on the secondary nitrogen, creating a distinctive steric and lipophilic profile relative to its closest structural isomer, tert-amyl-tert-octylamine (CAS 150285-07-7) . Predicted physicochemical parameters include a density of 0.8±0.1 g/cm³, boiling point of 220.9±8.0 °C at 760 mmHg, ACD/LogP of 4.50, and 6 freely rotatable bonds, placing it among the higher-boiling, more lipophilic members of the hindered secondary alkylamine class . The compound is commercially available through specialist chemical suppliers at research-grade purity (typically 95%), primarily positioned as an organic building block and specialty intermediate for applications where differential steric hindrance and lipophilicity are critical selection criteria .

1

Sterically hindered secondary amine for organic synthesis and specialty intermediate applications

2

Higher-boiling, high-lipophilicity profile supports non-aqueous and high-temperature processing selection

3

Differential steric hindrance compared to closest structural isomer may support nucleophilicity tuning review

Why Generic Substitution Fails for (3-Methylbutyl)(2,4,4-trimethylpentan-2-yl)amine: Structural Isomers with Divergent Physicochemical Properties

Substituting (3-methylbutyl)(2,4,4-trimethylpentan-2-yl)amine with its closest structural isomer, tert-amyl-tert-octylamine (same molecular formula C₁₃H₂₉N, identical molecular weight 199.38), is not chemically equivalent despite the superficial similarity. The relocation of branching from the β-carbon (isopentyl) to the α-carbon (tert-amyl) of the smaller alkyl substituent introduces a ~21 °C difference in boiling point and alters the nitrogen steric environment, directly affecting nucleophilicity, basicity, and thermal stability [1]. Similarly, substitution with the common primary amine building block tert-octylamine (CAS 107-45-9) or the symmetric secondary amine diisopentylamine (CAS 544-00-3) would result in a >1.4 log unit shift in lipophilicity (ΔLogP) and fundamentally different hydrogen-bonding capacity and reactivity profiles, with downstream consequences for solubility, phase partitioning, and reaction selectivity in both synthetic and formulation applications [2]. These quantitative divergences mean that procurement decisions based solely on amine class membership—without structural specificity—risk compromised performance in applications where thermal, lipophilic, or steric parameters are design-critical.

vs. tert-Amyl-tert-octylamine

Isomer shift alters nitrogen steric environment, boiling point, and nucleophilicity profile

Thermal and reactivity mismatch

vs. Diisopentylamine

Symmetrical structure yields lower lipophilicity and different hydrogen-bonding capacity

Phase-partitioning divergence

vs. tert-Octylamine

Primary amine classification provides fundamentally different reactivity and >1.4 log unit ΔLogP

Reactivity and solubility gap

• [1] Basechem. tert-Amyl-tert-octylamine (CAS 150285-07-7). Boiling Point: 200°C, Density: 0.808 g/mL (25°C), Refractive Index (n20/D): 1.443, Flash Point: 75°C. http://basechem.org/chemical/48460 (accessed 2024). View Source
• [2] AcmeChem. tert-Octylamine (CAS 107-45-9). LogP: 2.86020, Density: 0.805 g/mL at 25 °C, BP: 137-143 °C. https://acmechem.com.cn (accessed 2024). View Source

(3-Methylbutyl)(2,4,4-trimethylpentan-2-yl)amine: Quantitative Differentiation Evidence Against Closest Structural Comparators

Boiling Point Elevation vs. tert-Amyl-tert-octylamine: ~21 °C Higher Predicted BP as a Thermal Stability Indicator

The target compound exhibits a predicted boiling point of 220.9±8.0 °C at 760 mmHg (ACD/Labs Percepta), substantially exceeding the experimentally determined boiling point of 200 °C (lit.) for its closest structural isomer, tert-amyl-tert-octylamine . This ~21 °C elevation arises from the linear extension of the isopentyl chain versus the more compact tert-amyl group, which increases molecular surface area and thus van der Waals dispersion interactions, consistent with the general physical principle that less-branched isomers exhibit higher boiling points [1]. The higher boiling point translates to lower volatility at elevated processing temperatures, an attribute valued in high-temperature polymer compounding and non-aqueous high-boiling reaction media.

Boiling Point vs. tert-Amyl Isomer

Cross-study comparable

~21 °C higher (220.9 vs. 200 °C)

Supports lower volatility at elevated processing temperatures

Predicted BP for target; experimental lit. value for comparator

Evidence Dimension	Boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	220.9±8.0 °C (ACD/Labs predicted)
Comparator Or Baseline	tert-Amyl-tert-octylamine (CAS 150285-07-7): 200 °C (lit., experimental)
Quantified Difference	ΔBP ≈ +20.9 °C (target higher)
Conditions	Atmospheric pressure (760 mmHg); predicted via ACD/Labs Percepta Platform v.14.00 for target; experimental literature value for comparator

Why This Matters

Higher boiling point indicates lower volatility at elevated temperatures, which can be decisive in selecting amine additives for high-temperature polymer processing or as non-volatile base/reagent in sustained high-temperature organic reactions.

• [1] Chem LibreTexts. 15.11: Physical Properties of Amines. Branching reduces boiling point; less-branched isomers have higher BP due to greater surface area and stronger dispersion interactions. https://chem.libretexts.org (accessed 2024). View Source

Lipophilicity Advantage: ACD/LogP 4.50 vs. Diisopentylamine (LogP 3.06) and tert-Octylamine (LogP 2.86)

The target compound has a calculated ACD/LogP of 4.50, which is 1.44 log units higher than diisopentylamine (LogP 3.06) and 1.64 log units higher than the primary amine building block tert-octylamine (LogP 2.86) [1]. This LogP differential reflects the combined contribution of the bulky tert-octyl moiety and the isopentyl chain, resulting in an approximately 28-fold greater partitioning into octanol over water compared with diisopentylamine, and an approximately 44-fold difference relative to tert-octylamine. Such pronounced lipophilicity is directly relevant for applications requiring preferential solubility in hydrocarbon matrices, including lubricant additive formulations, non-polar solvent-based syntheses, and hydrophobic polymer compatibilization.

Lipophilicity (ACD/LogP)

Cross-study comparable

+1.44 vs. diisopentylamine; +1.64 vs. tert-octylamine

Supports selection for non-polar media and hydrophobic matrix compatibility

Predicted vs. experimentally derived LogP values

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	ACD/LogP = 4.50 (predicted)
Comparator Or Baseline	Diisopentylamine (CAS 544-00-3): LogP 3.06; tert-Octylamine (CAS 107-45-9): LogP 2.86
Quantified Difference	ΔLogP = +1.44 vs. diisopentylamine; ΔLogP = +1.64 vs. tert-octylamine
Conditions	ACD/Labs predicted LogP for target; experimentally derived LogP for comparators from Molbase and AcmeChem databases

Why This Matters

Substantially higher lipophilicity directly impacts solubility in non-polar media, oil-water partitioning, and compatibility with hydrophobic polymer matrices—critical parameters for formulators selecting amine additives for oils, fuels, and polyolefin stabilization.

• [1] AcmeChem. tert-Octylamine (CAS 107-45-9). LogP: 2.86020, PSA: 26.02000. https://acmechem.com.cn (accessed 2024). View Source

Conformational Flexibility: 6 Rotatable Bonds vs. 5 in tert-Amyl-tert-octylamine

The target compound possesses 6 freely rotatable bonds compared with only 5 in tert-amyl-tert-octylamine [1]. This additional degree of rotational freedom originates from the isopentyl chain (bearing an extra C-C bond between the branch point and the nitrogen) versus the more constrained tert-amyl group in which the quaternary α-carbon eliminates one rotational degree of freedom. The higher rotatable bond count predicts greater conformational entropy in solution and in amorphous phases, which can influence melting point depression, solubility in amorphous polymer matrices, and entropic contributions to binding in supramolecular or catalytic contexts .

Rotatable Bonds

Cross-study comparable

6 vs. 5 in tert-amyl-tert-octylamine

May influence conformational entropy and amorphous-phase compatibility

Predicted values validated against SMILES structures

Evidence Dimension	Number of freely rotatable bonds
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	tert-Amyl-tert-octylamine (CAS 150285-07-7): 5 rotatable bonds
Quantified Difference	+1 rotatable bond (20% increase)
Conditions	ACD/Labs Percepta-calculated values; validated against SMILES structures CC(C)CCNC(C)(C)CC(C)(C)C (target) vs. CCC(C)(C)NC(C)(C)CC(C)(C)C (comparator)

Why This Matters

An additional rotatable bond increases conformational flexibility, which may enhance compatibility with amorphous polymers, modify crystallization behavior, and alter entropic contributions to molecular recognition—relevant for medicinal chemistry scaffold selection and polymer additive design.

• [1] Basechem. tert-Amyl-tert-octylamine (CAS 150285-07-7). Rotatable Bond Count: 5. http://basechem.org/chemical/48460 (accessed 2024). View Source

Refractive Index Differentiation: n20/D 1.434 vs. 1.443 for tert-Amyl-tert-octylamine

The target compound has a predicted refractive index (n20/D) of 1.434, compared with the experimentally measured value of 1.443 for tert-amyl-tert-octylamine . This Δn of -0.009, while modest in absolute terms, exceeds typical batch-to-batch variability and provides an analytically useful differentiation for identity confirmation and purity assessment via refractometry. The lower refractive index is consistent with the reduced molar refractivity contribution from the isopentyl group relative to the more compact, electron-rich tert-amyl moiety .

Refractive Index (n20/D)

Data to verify

1.434 (pred.) vs. 1.443 (tert-amyl isomer)

Supports rapid identity confirmation and isomer differentiation

Predicted value for target; source review recommended

Evidence Dimension	Refractive index at 20 °C (sodium D-line)
Target Compound Data	1.434 (ACD/Labs predicted n20/D)
Comparator Or Baseline	tert-Amyl-tert-octylamine (CAS 150285-07-7): n20/D 1.443 (lit., Sigma-Aldrich)
Quantified Difference	Δn = -0.009 (target lower)
Conditions	Predicted value for target (ACD/Labs); experimental literature value for comparator; both referenced to 20 °C and sodium D-line

Why This Matters

A measurable refractive index difference provides a rapid, non-destructive quality control metric to distinguish between these two structural isomers upon receipt, reducing the risk of mis-shipment or cross-contamination in laboratory inventory management.

Flash Point Advantage vs. Diisopentylamine: Predicted 65.7 °C vs. Experimental 58 °C for Safer Elevated-Temperature Handling

The target compound has a predicted flash point of 65.7±9.3 °C, exceeding the experimentally determined flash point of diisopentylamine at 58 °C by approximately 7.7 °C . While both values remain in the flammable liquid range, the higher flash point of the target compound reduces the probability of vapor-phase ignition at moderately elevated ambient or process temperatures and may influence transportation classification and storage requirements under occupational safety frameworks. The flash point elevation is attributable to the higher molecular weight and lower vapor pressure of the unsymmetrical tert-octyl/isopentyl combination compared with the symmetrical diisopentyl structure.

Flash Point

Data to verify

~7.7 °C higher than diisopentylamine (65.7 vs. 58 °C)

May support wider safety margin for elevated-temperature processes

Predicted value; experimental comparator data from ChemicalBook

Evidence Dimension	Closed-cup flash point
Target Compound Data	65.7±9.3 °C (ACD/Labs predicted)
Comparator Or Baseline	Diisopentylamine (CAS 544-00-3): 58 °C (experimental, closed cup)
Quantified Difference	ΔFlash Point ≈ +7.7 °C (target higher)
Conditions	Predicted via ACD/Labs for target; experimental closed-cup value from ChemicalBook for comparator

Why This Matters

A higher flash point provides a wider safety margin for processes conducted at elevated temperatures, potentially simplifying handling protocols and reducing the stringency of explosion-proof equipment requirements in pilot-scale or production environments.

Differential Steric Hindrance at Nitrogen: Isopentyl (β-Branched) vs. tert-Amyl (α-Tertiary) Substitution for Tuned Nucleophilicity

The nitrogen atom in the target compound is flanked by one tertiary alkyl group (tert-octyl, α-quaternary carbon adjacent to N) and one β-branched primary alkyl group (isopentyl, with branching at the β-position relative to N). In contrast, tert-amyl-tert-octylamine bears two tertiary alkyl groups directly at the α-position to nitrogen. This structural difference is mechanistically significant: primary and secondary literature on hindered amines establishes that α-tertiary substitution suppresses nucleophilicity far more strongly than β-branching, while having a relatively modest effect on basicity [1][2][3]. The target compound is therefore expected to exhibit intermediate nucleophilicity—higher than tert-amyl-tert-octylamine but substantially lower than unhindered secondary amines—enabling a distinct reactivity window for applications such as selective deprotonation, controlled alkylation, or amine-catalyzed transformations where balanced basicity and nucleophilicity are required. No direct experimental kinetic comparison between these two isomers has been published; this inference derives from established structure-reactivity relationships in the hindered amine class [1][3].

Steric Hindrance at Nitrogen

Class-level inference

Intermediate: β-branched vs. α-tertiary substitution profile

Suggests a distinct nucleophilicity window for selective deprotonation or controlled alkylation

No direct kinetic data; inferred from hindered amine class relationships

Evidence Dimension	Steric accessibility of nitrogen lone pair (qualitative nucleophilicity ranking)
Target Compound Data	One α-tertiary + one β-branched substituent → intermediate steric hindrance at N
Comparator Or Baseline	tert-Amyl-tert-octylamine: two α-tertiary substituents → high steric hindrance; unhindered secondary amines (e.g., diethylamine): minimal hindrance → high nucleophilicity
Quantified Difference	No direct kinetic data available; class-level qualitative ranking: unhindered sec-amine > target > tert-amyl-tert-octylamine (nucleophilicity)
Conditions	Inferred from published structure-reactivity relationships correlating α-branching with nucleophilicity suppression in secondary amines (literature consensus: protonation minimally affected by sterics; nucleophilic alkylation rates severely attenuated)

Why This Matters

For synthetic chemists selecting a hindered amine base or nucleophilic catalyst, the intermediate steric profile of the target compound offers a potentially tunable reactivity window—more nucleophilic than doubly α-tertiary amines yet more selective than unhindered alternatives—directly impacting reaction yield and selectivity in alkylation, acylation, and base-mediated transformations.

• [1] DTIC AD0692840. Alkylation of Amines: A New Method for the Synthesis of Quaternary Ammonium Compounds from Primary and Secondary Amines. Observation that protonation of sterically hindered amines is only slightly affected by steric hindrance, whereas nucleophilicity as measured by the rate of alkylation is considerably decreased. https://archive.org (accessed 2024). View Source
• [2] Wikipedia. Non-nucleophilic base. Hindered amines represent the simplest class of non-nucleophilic bases, consisting of tertiary amines with bulky alkyl substituents that impart significant steric protection to the nitrogen lone pair. https://en.wikipedia.org/wiki/Non-nucleophilic_base (accessed 2024). View Source
• [3] ScienceDirect. Correlation of alkylamine nucleophilicities with their basicities. The relationship of the nucleophilicity of alkylamines to their basicity is explored with emphasis on steric hindrance to solvation. 2012. https://www.sciencedirect.com (accessed 2024). View Source

(3-Methylbutyl)(2,4,4-trimethylpentan-2-yl)amine: Evidence-Based Application Scenarios for Scientific Procurement and Industrial Selection

Non-Nucleophilic Base with Intermediate Steric Profile for Selective Organic Synthesis

The target compound occupies a differentiated steric niche between doubly α-tertiary hindered amines (very low nucleophilicity) and unhindered secondary amines (high nucleophilicity), as established in class-level reactivity models [1]. Synthetic chemists requiring a base that can deprotonate acidic substrates without participating in competing nucleophilic side reactions may select this compound over tert-amyl-tert-octylamine when slightly higher nucleophilic reactivity is desired for subsequent controlled alkylation or acylation steps. The higher boiling point (220.9 vs. 200 °C) also supports its use as a non-volatile base in reactions conducted at elevated temperatures where lower-boiling alternatives would evaporate .

High-Lipophilicity Amine Intermediate for Non-Aqueous Formulation and Hydrocarbon-Phase Chemistry

With an ACD/LogP of 4.50—substantially exceeding that of diisopentylamine (3.06) and tert-octylamine (2.86)—this compound is particularly suited for applications demanding preferential solubility in hydrocarbon solvents, mineral oils, or hydrophobic polymer matrices . Potential use cases include the synthesis of oil-soluble corrosion inhibitors, lubricant dispersant precursors, and compatibilizing additives for polyolefin formulations, where the combination of high lipophilicity with a reactive secondary amine functionality enables both phase compatibility and chemical anchoring to polymer backbones or metal surfaces.

Structurally Distinct Hindered Amine Building Block for Medicinal Chemistry Library Synthesis

The tert-octyl/isopentyl substitution pattern provides a sterically and lipophilically unique secondary amine scaffold for medicinal chemistry exploration, as highlighted by Sigma-Aldrich's emphasis on hindered secondary amines as 'chemically differentiated building blocks' for drug candidate preparation . The 6 rotatable bonds offer greater conformational sampling than the 5-bond tert-amyl isomer, potentially enabling distinct binding mode exploration in target protein pockets . The compound's predicted Rule of 5 compliance (zero violations, MW 199.38, LogP 4.50, HBD 1, HBA 1) further supports its suitability as a fragment or scaffold element in early-stage drug discovery .

Quality-Control-Differentiated Procurement for tert-Octylamine-Derived Specialty Chemical Manufacturing

For industrial users already sourcing tert-octylamine (CAS 107-45-9) as a raw material for hindered amine light stabilizer (HALS) synthesis—such as Chimassorb® 944 production—this compound offers a structurally distinct N-alkylated derivative that can serve as a specialty intermediate or as an analytical reference standard for reaction monitoring [2]. The measurable refractive index difference (1.434 vs. 1.443 vs. 1.424 for the primary amine) provides a rapid QC metric for distinguishing this compound from its isomer and its synthetic precursor upon receipt, reducing the risk of inventory errors in multi-amine production environments .

Application

Selection Property

Validation Focus

Non-Nucleophilic Base Synthesis

Intermediate steric hindrance profile

Reactivity tuning in alkylation and deprotonation

Non-Aqueous & Hydrocarbon-Phase Formulation

High lipophilicity (LogP context)

Solubility and compatibility in non-polar matrices

Medicinal Chemistry Library Synthesis

Unique steric and lipophilic scaffold

Conformational sampling and Rule-of-5 compliance

Specialty Amine Manufacturing QC

Differentiated refractive index

Isomer identity confirmation and inventory control

• [1] Wikipedia. Non-nucleophilic base. Sterically hindered organic bases exhibit low nucleophilicity due to bulky substituents protecting the nitrogen lone pair. https://en.wikipedia.org/wiki/Non-nucleophilic_base (accessed 2024). View Source
• [2] Eureka Patsnap. Process for synthesizing hindered amine light stabilizer 944. tert-Octylamine solution used as key intermediate in cyanuric chloride substitution step. 2018. https://eureka.patsnap.com (accessed 2024). View Source